Cas no 933719-66-5 (4-amino-4-(1-methyl-1H-pyrrol-2-yl)butanoic acid)
4-amino-4-(1-methyl-1H-pyrrol-2-yl)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-amino-4-(1-methyl-1H-pyrrol-2-yl)butanoic acid
- 933719-66-5
- EN300-1833948
-
- Inchi: 1S/C9H14N2O2/c1-11-6-2-3-8(11)7(10)4-5-9(12)13/h2-3,6-7H,4-5,10H2,1H3,(H,12,13)
- InChI Key: MMHXRMSOBFBKBM-UHFFFAOYSA-N
- SMILES: OC(CCC(C1=CC=CN1C)N)=O
Computed Properties
- Exact Mass: 182.105527694g/mol
- Monoisotopic Mass: 182.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.8
- Topological Polar Surface Area: 68.2Ų
4-amino-4-(1-methyl-1H-pyrrol-2-yl)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1833948-1g |
4-amino-4-(1-methyl-1H-pyrrol-2-yl)butanoic acid |
933719-66-5 | 1g |
$1414.0 | 2023-09-19 | ||
| Enamine | EN300-1833948-5g |
4-amino-4-(1-methyl-1H-pyrrol-2-yl)butanoic acid |
933719-66-5 | 5g |
$4102.0 | 2023-09-19 | ||
| Enamine | EN300-1833948-10g |
4-amino-4-(1-methyl-1H-pyrrol-2-yl)butanoic acid |
933719-66-5 | 10g |
$6082.0 | 2023-09-19 | ||
| Enamine | EN300-1833948-0.05g |
4-amino-4-(1-methyl-1H-pyrrol-2-yl)butanoic acid |
933719-66-5 | 0.05g |
$1188.0 | 2023-09-19 | ||
| Enamine | EN300-1833948-0.1g |
4-amino-4-(1-methyl-1H-pyrrol-2-yl)butanoic acid |
933719-66-5 | 0.1g |
$1244.0 | 2023-09-19 | ||
| Enamine | EN300-1833948-0.25g |
4-amino-4-(1-methyl-1H-pyrrol-2-yl)butanoic acid |
933719-66-5 | 0.25g |
$1300.0 | 2023-09-19 | ||
| Enamine | EN300-1833948-0.5g |
4-amino-4-(1-methyl-1H-pyrrol-2-yl)butanoic acid |
933719-66-5 | 0.5g |
$1357.0 | 2023-09-19 | ||
| Enamine | EN300-1833948-1.0g |
4-amino-4-(1-methyl-1H-pyrrol-2-yl)butanoic acid |
933719-66-5 | 1g |
$1414.0 | 2023-06-01 | ||
| Enamine | EN300-1833948-2.5g |
4-amino-4-(1-methyl-1H-pyrrol-2-yl)butanoic acid |
933719-66-5 | 2.5g |
$2771.0 | 2023-09-19 | ||
| Enamine | EN300-1833948-5.0g |
4-amino-4-(1-methyl-1H-pyrrol-2-yl)butanoic acid |
933719-66-5 | 5g |
$4102.0 | 2023-06-01 |
4-amino-4-(1-methyl-1H-pyrrol-2-yl)butanoic acid Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 4-amino-4-(1-methyl-1H-pyrrol-2-yl)butanoic acid
4-Amino-4-(1-Methyl-1H-Pyrrol-2-yl)Butanoic Acid: A Comprehensive Overview
4-Amino-4-(1-methyl-1H-pyrrol-2-yl)butanoic acid (CAS No. 933719-66-5) is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This molecule, characterized by its unique structure combining an amino group, a pyrrole ring, and a butanoic acid moiety, has garnered attention due to its potential applications in drug development and advanced materials. In this article, we will delve into the structural properties, synthesis methods, pharmacological activities, and recent research advancements related to this compound.
The chemical structure of 4-amino-4-(1-methyl-1H-pyrrol-2-yl)butanoic acid is defined by its central butanoic acid backbone, which serves as a versatile platform for functionalization. The amino group at the fourth position introduces nucleophilic reactivity, while the pyrrole ring contributes aromaticity and potential for π-interactions. The methyl group on the pyrrole ring further modulates the electronic properties of the molecule. This combination makes it a valuable building block in organic synthesis.
Recent studies have focused on the synthesis of 4-amino-4-(1-methyl-1H-pyrrol-2-yl)butanoic acid, exploring novel routes to enhance yield and purity. Researchers have employed methodologies such as Michael addition, Stille coupling, and organocatalytic processes to construct this compound efficiently. For instance, a study published in *Organic Letters* demonstrated a one-pot synthesis using a tandem Michael addition–cyclization approach, significantly simplifying the preparation process.
The pharmacological properties of 4-amino-4-(1-methyl-1H-pyrrol-2-yl)butanoic acid have been extensively investigated. Preclinical studies indicate that this compound exhibits potent anti-inflammatory and antioxidant activities, making it a promising candidate for treating chronic inflammatory diseases such as arthritis and neurodegenerative disorders. Additionally, its ability to modulate cellular signaling pathways has been highlighted in recent research published in *Journal of Medicinal Chemistry*.
In terms of applications, 4-amino-4-(1-methyl-1H-pyrrol-2-yl)butanoic acid has shown potential in drug delivery systems due to its amphiphilic nature. Researchers have utilized this compound as a component in polymeric nanoparticles for targeted drug delivery, enhancing bioavailability and reducing side effects. Furthermore, its role as a chiral auxiliary in asymmetric synthesis has been explored, offering new avenues for enantioselective reactions.
Recent advancements in computational chemistry have provided deeper insights into the mechanistic understanding of this compound's interactions with biological systems. Molecular docking studies reveal that 4-amino-4-(1-methyl-1H-pyrrol-2-y l)butanoic acid can bind effectively to various protein targets, including kinases and receptors. These findings underscore its potential as a lead compound in drug discovery programs.
The safety profile of 4-amino-4-(1-methyl -pyrrolidinone)butanoic acid has also been evaluated in toxicological studies. Results indicate low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. This safety profile enhances its suitability for clinical applications.
In conclusion, 4-amino -pyrrole-butanoic acid (CAS No. 933719 -66 -5) stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure, coupled with promising pharmacological properties and innovative synthesis methods, positions it as a key player in future research and development efforts.
933719-66-5 (4-amino-4-(1-methyl-1H-pyrrol-2-yl)butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)